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Compound of Interest

Compound Name: 5-Fluoro-2-nitroanisole

Cat. No.: B157042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated

with 5-Fluoro-2-nitroanisole (CAS No. 448-19-1). The information is intended to support risk

assessment and the implementation of safe handling procedures in a laboratory and drug

development setting. This document compiles available data on the substance's properties,

hazards, and recommended safety protocols.

Chemical and Physical Properties
5-Fluoro-2-nitroanisole is a fluorinated nitroaromatic compound.[1] Its physical and chemical

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₇H₆FNO₃

Molecular Weight 171.13 g/mol

Appearance
White to light yellow crystalline

solid/powder
[2]

Melting Point 47-52 °C [3]

Boiling Point 272 °C [3]

Storage Temperature
Room temperature, in a cool,

dry place
[3]

Hazard Identification and Classification
5-Fluoro-2-nitroanisole is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on available data.[2][4]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

GHS Pictograms:

alt text
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alt text

Signal Word: Warning [2]

Toxicological Information
While specific quantitative toxicological data such as LD50 values from acute toxicity studies

are not readily available in the public domain, the GHS classification indicates significant health

hazards. Prolonged or repeated exposure may lead to toxic effects, including potential damage

to the liver and kidneys. [1]

Acute Toxicity
The classification "Acute Toxicity, Oral, Category 4" (H302: Harmful if swallowed) is based on

general toxicological assessments. [2][4]The precise median lethal dose (LD50) for oral,

dermal, or inhalation routes has not been identified in the reviewed literature.

Skin and Eye Irritation
5-Fluoro-2-nitroanisole is classified as a skin irritant (Category 2) and a serious eye irritant

(Category 2). [2][4]Direct contact with the skin can cause redness and irritation. [2]Contact with

the eyes can lead to serious damage. [2]Specific Draize test scores for skin and eye irritation

are not publicly available.

Genotoxicity and Carcinogenicity
Some suppliers indicate that 5-Fluoro-2-nitroanisole is "Suspected of causing genetic

defects" (H341). Nitroaromatic compounds, as a class, are often associated with potential

mutagenic activity due to their ability to form DNA adducts following metabolic reduction of the

nitro group. [1]However, specific results from mutagenicity studies, such as the Ames test, for

this compound are not available in the public literature. There is currently limited data on the

carcinogenicity of this specific compound. [1]

Experimental Protocols (General Methodologies)
Detailed experimental results for 5-Fluoro-2-nitroanisole are not publicly available. However,

the following sections describe the general methodologies for key toxicological assessments

based on OECD guidelines, which would be applicable to this substance.
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Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)
This method involves the administration of the test substance to a group of rodents in a

stepwise procedure using a minimum number of animals.

Animal Selection: Healthy, young adult rodents of a single sex (typically females) are used.

Housing and Fasting: Animals are housed in suitable cages and fasted (withholding food, but

not water) overnight before dosing.

Dose Administration: The substance is administered orally by gavage in a single dose. The

volume is typically limited to 1 mL/100g of body weight.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Endpoint: The study allows for the classification of the substance into one of the GHS acute

toxicity categories.

Skin Irritation - OECD 404 (Acute Dermal
Irritation/Corrosion)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Animal Selection: Healthy, young adult albino rabbits are typically used.

Preparation: A small area of the animal's back is clipped free of fur.

Application: A 0.5 g dose of the solid substance, moistened with a small amount of water, is

applied to the prepared skin and covered with a gauze patch and semi-occlusive dressing for

4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.
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Scoring: The severity of the skin reactions is scored according to a standardized scale.

Eye Irritation - OECD 405 (Acute Eye
Irritation/Corrosion)
This test assesses the potential of a substance to cause damage to the eye.

Animal Selection: Healthy, young adult albino rabbits are used.

Application: A single dose of 0.1 g of the solid is instilled into the conjunctival sac of one eye

of the rabbit. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.

Scoring: Lesions are scored based on a standardized system to determine the irritation

potential.

Mutagenicity - OECD 471 (Bacterial Reverse Mutation
Test - Ames Test)
This in vitro test is widely used to assess the mutagenic potential of a chemical.

Test System: Histidine-requiring strains of Salmonella typhimurium are used.

Procedure: The tester strains are exposed to the test substance at various concentrations,

both with and without a metabolic activation system (S9 mix from rat liver).

Endpoint: The number of revertant colonies (bacteria that have regained the ability to

synthesize histidine) is counted. A substance is considered mutagenic if it causes a dose-

dependent increase in the number of revertant colonies compared to the control.

Visualizations
The following diagrams illustrate generalized workflows and logical relationships relevant to the

safety and handling of 5-Fluoro-2-nitroanisole.
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Hazard Identification

Precautionary Measures Emergency Response

H302: Harmful if swallowed

P270: Do not eat, drink or smoke when using

H315: Causes skin irritation

P280: Wear protective gloves/eye protection

H319: Causes serious eye irritation

H341: Suspected of causing genetic defects

H335: May cause respiratory irritation

P261: Avoid breathing dust

P302+P352: IF ON SKIN: Wash with plenty of waterIf Skin Contact

P305+P351+P338: IF IN EYES: Rinse cautiously with water

If Eye Contact

P301+P312: IF SWALLOWED: Call a POISON CENTERIf Ingested

Click to download full resolution via product page

Caption: GHS Hazard and Response Flowchart for 5-Fluoro-2-nitroanisole.
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Spill Occurs

Evacuate immediate area and ensure proper ventilation

Don appropriate PPE (gloves, respirator, eye protection)

Contain the spill with inert absorbent material

Carefully sweep or vacuum up the spilled solid

Place in a sealed, labeled container for disposal

Decontaminate the spill area with soap and water

Dispose of waste according to local regulations

Spill Cleanup Complete

Click to download full resolution via product page

Caption: General Spill Cleanup Procedure for Solid 5-Fluoro-2-nitroanisole.
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Handling and Storage
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood. [2]* Avoid breathing

dust. [2]* Avoid contact with skin, eyes, and clothing. [2]* Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. [2]* Do not eat, drink, or smoke when using this product. [2]* Wash hands thoroughly

after handling. [2] Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area. [2]* Store away

from incompatible materials such as strong oxidizing agents. [5]* Keep containers locked up.

[2]

First Aid Measures
If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth. [2]*

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it before reuse. [2]* If in Eyes: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical advice/attention. [2]* If Inhaled: Remove person

to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel

unwell. [2]

Fire-Fighting Measures
Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as dry

chemical, carbon dioxide, water spray, or alcohol-resistant foam. [2]* Specific Hazards: The

substance is not combustible but may burn. [2]Combustion may produce corrosive fumes,

including nitrogen oxides and hydrogen fluoride. [2]* Protective Equipment: Wear self-

contained breathing apparatus (SCBA) and full protective clothing. [2]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not allow it to enter the environment. [2] Disclaimer: This document is intended

for informational purposes only and is not a substitute for a comprehensive safety data sheet
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(SDS) provided by the supplier. Users should always consult the SDS for the most current and

complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

